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Compound of Interest

Compound Name: Tin-bromine

Cat. No.: B14679306

An In-depth Technical Guide to the Thermodynamic Stability of Tin-Bromine Compounds

For researchers, scientists, and drug development professionals, a thorough understanding of
the thermodynamic properties of chemical compounds is paramount for predicting reaction
outcomes, ensuring product stability, and designing efficient synthetic routes. This technical
guide provides a comprehensive overview of the thermodynamic stability of tin-bromine
compounds, focusing on tin(ll) bromide (SnBrz2) and tin(IV) bromide (SnBra).

Introduction

Tin, a group 14 element, commonly exists in +2 and +4 oxidation states, leading to the
formation of two primary stable bromides: stannous bromide (SnBrz) and stannic bromide
(SnBra). The thermodynamic stability of these compounds is a critical factor in their application
in various fields, including as Lewis acid catalysts in organic synthesis and as precursors for
the synthesis of organotin compounds and perovskite materials. This guide will delve into the
guantitative thermodynamic data, experimental protocols for synthesis and characterization,
and the relationships governing their stability.

Quantitative Thermodynamic Data

The thermodynamic stability of a compound is quantitatively described by its standard enthalpy
of formation (AH°f), standard Gibbs free energy of formation (AG®f), and standard molar
entropy (S°). These values for tin(ll) bromide and tin(IV) bromide at standard conditions
(298.15 K and 1 bar) are summarized in the tables below for easy comparison.
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Table 1: Thermodynamic Properties of Tin(ll) Bromide (SnBrz) at 298.15 K

Property Value Units State

Standard Enthalpy of ]
-260 kJ/mol solid

Formation (AH°f)

Standard Gibbs Free

Energy of Formation -252.3 kJ/mol solid

(AG®f)

Standard Molar )
146 J/(mol-K) solid

Entropy (S°)

Table 2: Thermodynamic Properties of Tin(IV) Bromide (SnBra) at 298.15 K

Property Value Units State
Standard Enthalpy of )

] -405.8 kJ/mol solid
Formation (AH°f)
Standard Enthalpy of

) -348.1 kJ/mol gas
Formation (AH°f)
Standard Gibbs Free
Energy of Formation -321.7 kJ/mol solid
(AG®f)
Standard Molar

412 J/(mol-K) gas

Entropy (S°)

Note: Data is compiled from various chemical databases and literature.[1][2][3]

Experimental Protocols

Precise experimental methodologies are crucial for the accurate determination of
thermodynamic data and for the synthesis of high-purity tin-bromine compounds.

Synthesis of Tin(ll) Bromide (SnBrz)
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The synthesis of tin(Il) bromide can be achieved by the direct reaction of metallic tin with
hydrobromic acid.

Materials:

Metallic tin (granules or powder)

Concentrated hydrobromic acid (HBr)

Distillation apparatus

Heating mantle
Procedure:
e Place a known quantity of metallic tin into a distillation flask.

o Add a stoichiometric excess of concentrated hydrobromic acid to the flask. The reaction is:
Sn(s) + 2HBr(aq) -> SnBrz(aq) + Hz(g)

o Gently heat the mixture to initiate and sustain the reaction, which is evidenced by the
evolution of hydrogen gas.

e Once the reaction is complete, distill off the excess water and hydrobromic acid.

e The resulting solid tin(Il) bromide can be further purified by recrystallization.

Synthesis of Tin(IV) Bromide (SnBra)

Tin(IV) bromide is synthesized by the direct reaction of tin with elemental bromine. This
reaction is highly exothermic and should be performed with caution in a well-ventilated fume
hood.

Materials:
e Tin metal (granulated)

e Liquid bromine (Brz)
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e Reaction flask with a dropping funnel and a reflux condenser
Procedure:
e Place a pre-weighed amount of tin metal in the reaction flask.

o Slowly add liquid bromine from the dropping funnel to the tin metal. The reaction is: Sn(s) +
2Br2(l) -> SnBra(s)

e The reaction is vigorous and may require cooling to control the rate.

 After the addition of bromine is complete, gently warm the mixture to ensure the reaction
goes to completion.

e The crude SnBra can be purified by distillation.

Determination of Enthalpy of Formation by Calorimetry

Calorimetry is the primary experimental technique for measuring the enthalpy change of a
reaction, from which the enthalpy of formation can be derived.

General Methodology (Solution Calorimetry):

o A precisely weighed sample of the tin bromide compound is dissolved in a suitable solvent
within a calorimeter of known heat capacity.

e The temperature change of the solution upon dissolution is meticulously measured.

e The heat of solution is calculated using the formula: g = (C_calorimeter + C_solution) * AT,
where C is the heat capacity and AT is the temperature change.

» By designing a thermochemical cycle (Hess's Law), the enthalpy of formation can be
calculated from the measured heats of reaction of the compound and its constituent
elements in the same solvent.

Determination of Vapor Pressure by Knudsen Effusion
Mass Spectrometry (KEMS)
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Knudsen Effusion Mass Spectrometry is a powerful technique for determining the vapor
pressure of low-volatility solids.

General Methodology:

A small amount of the tin bromide sample is placed in a Knudsen cell, which is a small,
thermostatically controlled container with a tiny orifice.

e The cell is placed in a high-vacuum chamber and heated to a specific temperature.

e The molecules effusing from the orifice form a molecular beam that is then ionized and
analyzed by a mass spectrometer.

e The ion intensity of the tin bromide species is proportional to its partial pressure in the cell.

» By calibrating with a substance of known vapor pressure, the vapor pressure of the tin
bromide can be determined as a function of temperature. The Clausius-Clapeyron equation
can then be used to calculate the enthalpy of sublimation.[4][5][6][7][8]

Thermodynamic Stability and Interconversion

The relative stability of SnBr> and SnBr4 is a key consideration. Based on the standard Gibbs
free energies of formation, both compounds are thermodynamically stable with respect to their
constituent elements under standard conditions.

Tin(IV) bromide is known to decompose upon heating, yielding tin(ll) bromide and bromine gas.
The thermodynamic feasibility of this decomposition can be assessed by calculating the Gibbs
free energy change for the reaction:

SnBra(s) -> SnBrz(s) + Brz(g)

A positive AG for this reaction under standard conditions indicates that SnBra is stable with
respect to decomposition. However, as the temperature increases, the TAS term in the Gibbs
free energy equation (AG = AH - TAS) becomes more significant. Since the decomposition
results in the formation of a gas, the entropy change (AS) is positive. Consequently, at a
sufficiently high temperature, AG will become negative, and the decomposition will become
spontaneous.
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Visualizations

The following diagrams illustrate key relationships and workflows related to the thermodynamic
stability of tin-bromine compounds.
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Caption: Synthetic pathways for tin(ll) and tin(IV) bromides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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